Cas no 1185841-84-2 (Fmoc-l-arg(me)2(pbf)-oh)

• Product Name: Fmoc-l-arg(me)2(pbf)-oh
• CAS No: 1185841-84-2
• MF: C₃₆H₄₄N₄O₇S
• MW: 676.82216835022
• MDL: MFCD08064313
• CID: 4576304
• Update Time: 2025-06-10

Fmoc-l-arg(me)2(pbf)-oh Chemical and Physical Properties

Names and Identifiers

• Fmoc-l-arg(me)2(pbf)-oh
• (2S)-5-[[dimethylamino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• Fmoc-adma(pbf)-oh
• E70778
• N-alpha-Fmoc-Nomega, Nomega-dimethyl-Nomega'-(2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl)-L-arginine
• NALPHA-FMOC-NOMEGA, NOMEGA-DIMETHYL-NOMEGA'-(2,2,4,6,7-PENTAMETHYLDIHYDROBENZOFURAN-5-SULFONYL)-L-ARGININE

• MDL： MFCD08064313
• Inchi： 1S/C36H44N4O7S/c1-21-22(2)32(23(3)28-19-36(4,5)47-31(21)28)48(44,45)39-34(40(6)7)37-18-12-17-30(33(41)42)38-35(43)46-20-29-26-15-10-8-13-24(26)25-14-9-11-16-27(25)29/h8-11,13-16,29-30H,12,17-20H2,1-7H3,(H,37,39)(H,38,43)(H,41,42)/t30-/m0/s1
• InChI Key： QQJCGHJCOJVEGE-PMERELPUSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(=N/CCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)/N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1260
• XLogP3: 5.7
• Topological Polar Surface Area: 155

Additional information on Fmoc-l-arg(me)2(pbf)-oh

Introduction to Fmoc-l-arg(me)2(pbf)-oh (CAS No: 1185841-84-2)

The compound Fmoc-l-arg(me)2(pbf)-oh is a specialized amino acid derivative widely utilized in the field of peptide synthesis and pharmaceutical research. With the CAS number 1185841-84-2, this product holds significant importance in the development of novel therapeutic agents and biochemical studies. Its unique structure, featuring a combination of protecting groups and modified amino acid residues, makes it an invaluable tool for researchers aiming to explore the intricacies of peptide chemistry.

In recent years, advancements in synthetic chemistry have led to the development of highly sophisticated building blocks like Fmoc-l-arg(me)2(pbf)-oh. These derivatives are particularly useful in solid-phase peptide synthesis (SPPS), where their stability and compatibility with various coupling reagents enhance the efficiency of peptide assembly. The use of Fmoc (fluorenylmethyloxycarbonyl) protecting group ensures selective deprotection, allowing for precise control over peptide chain elongation.

The modification of the arginine residue with dimethyl (me) and pbf (tert-butyloxycarbonyl) groups enhances both the solubility and reactivity of the peptide backbone. This modification is particularly beneficial in cases where arginine is prone to degradation or unwanted side reactions. The presence of these protective groups also facilitates subsequent functionalization, enabling the synthesis of complex peptides with high fidelity.

Current research in peptidomimetics has highlighted the importance of incorporating modified amino acids like Fmoc-l-arg(me)2(pbf)-oh into drug candidates. Studies have shown that such modifications can improve pharmacokinetic properties, including bioavailability and metabolic stability. For instance, peptidomimetics derived from arginine have been explored as inhibitors of proteases, which are crucial targets in treating various diseases such as cancer and inflammation.

The application of Fmoc-l-arg(me)2(pbf)-oh extends beyond basic peptide synthesis. It has been employed in the development of peptidomimetic drugs that mimic natural peptides but exhibit enhanced binding affinity and selectivity. These peptidomimetics are being investigated for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The ability to precisely modify and functionalize peptides using building blocks like this compound opens new avenues for drug discovery.

In addition to its role in drug development, Fmoc-l-arg(me)2(pbf)-oh is also valuable in academic research. It serves as a model compound for studying the effects of amino acid modifications on peptide conformation and biological activity. Researchers utilize this derivative to understand how changes in primary structure can influence secondary structure, tertiary structure, and ultimately, biological function. Such insights are critical for designing peptides with tailored properties for therapeutic applications.

The synthesis of Fmoc-l-arg(me)2(pbf)-oh involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including automated solid-phase synthesis and chromatographic purification, are often employed to achieve these goals. The robustness of this compound's structure allows it to withstand harsh reaction conditions while maintaining its integrity, making it a reliable choice for synthetic chemists.

As the field of synthetic biology continues to evolve, compounds like Fmoc-l-arg(me)2(pbf)-oh will play an increasingly important role in modulating biological processes at the molecular level. The ability to design and synthesize custom peptides with specific functionalities opens up possibilities for targeted therapy and precision medicine. By leveraging the unique properties of modified amino acids, researchers can develop innovative solutions to complex biological challenges.

The future prospects for Fmoc-l-arg(me)2(pbf)-oh and similar derivatives are promising. Ongoing research aims to expand their applications in areas such as immunotherapy, where tailored peptides can be used to modulate immune responses. Additionally, advancements in computational chemistry and machine learning are expected to enhance the design and optimization of peptide-based therapeutics using tools like this compound.

In conclusion, Fmoc-l-arg(me)2(pbf)-oh (CAS No: 1185841-84-2) is a versatile and highly functional amino acid derivative with significant implications in peptide synthesis and pharmaceutical research. Its unique structural features make it an indispensable tool for developing novel therapeutic agents and exploring the fundamental principles of peptide chemistry. As scientific understanding progresses, the applications of such compounds will continue to expand, driving innovation in medicine and biotechnology.